Cas no 1251010-30-6 (tert-butyl 3-amino-6-azaspiro[3.4]octane-6-carboxylate)

• Product Name: tert-butyl 3-amino-6-azaspiro[3.4]octane-6-carboxylate
• CAS No: 1251010-30-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD17016201
• CID: 1029174
• PubChem ID: 71306060
• Update Time: 2025-04-20

tert-butyl 3-amino-6-azaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-amino-6-azaspiro[3.4]octane-6-carboxylate
• 1-Amino-6-Boc-6-aza-spiro[3.4]octane
• tert-butyl 3-amino-6-azaspiro[3.4]octane-6-carboxylate
• 1-Amino-6-aza-spiro[3.4]octane-6-carboxylicacidtert-butylester
• AK136617
• AM805794
• KB-260188
• PB22863
• BAC01030
• 6-Azaspiro[3.4]octane-6-carboxylic acid, 1-amino-, 1,1-dimethylethyl ester
• CS-0054712
• 1251010-30-6
• AS-42445
• DB-345678
• AKOS022171837
• tert-Butyl1-amino-6-azaspiro[3.4]octane-6-carboxylate
• DTXSID30745371
• SCHEMBL16044435
• EN300-3052603
• MFCD17016201

• MDL： MFCD17016201
• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-6-12(8-14)5-4-9(12)13/h9H,4-8,13H2,1-3H3
• InChI Key： ARDLFRHCGVVGHP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C1)CCC2N)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 318.8±25.0 °C at 760 mmHg
• Flash Point: 146.6±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 3-amino-6-azaspiro[3.4]octane-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)